Cas no 1201657-24-0 (4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine)

4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a chloro substituent at the 4-position and a trifluoromethyl group at the 5-position—enhance its reactivity and stability, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The presence of the trifluoromethyl group improves lipophilicity and metabolic resistance, which is advantageous in drug design. This compound is particularly valuable in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine structure

1201657-24-0 structure

Product Name:4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine

CAS No:1201657-24-0

MF:C₅H₃ClF₃N₃

MW:197.545629739761

MDL:MFCD20694893

CID:1090564

PubChem ID:21923110

Update Time:2025-05-20

4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine
- DTXSID10620157
- P12844
- 1201657-24-0
- 2-amino-4-chloro-5-trifluoromethylpyrimidine
- 2-Pyrimidinamine, 4-chloro-5-(trifluoromethyl)-
- SCHEMBL148812
- AS-51517
- CS-0050923
- 2-Amino-4-chloro-5-(trifluoromethyl)pyrimidine
- BYB65724
- AKOS022176088
- DB-218845
- SY270260
- MFCD20694893
- SB16108
- MDL： MFCD20694893
- Inchi： 1S/C5H3ClF3N3/c6-3-2(5(7,8)9)1-11-4(10)12-3/h1H,(H2,10,11,12)
- InChI Key： UWPIJBRPRPTDTI-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(N)N=1)C(F)(F)F

Computed Properties

Exact Mass: 196.9967593g/mol
Monoisotopic Mass: 196.9967593g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 51.8Å²

4-Chloro-5-(trifluoromethyl)pyrimidin-2-amine Pricemore >>

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